Cas no 727388-91-2 (4H-1-Benzopyran-4-one, 3,5,6,7,8-pentahydroxy-2-phenyl-)

• Product Name: 4H-1-Benzopyran-4-one, 3,5,6,7,8-pentahydroxy-2-phenyl-
• CAS No: 727388-91-2
• MF: C₁₅H₁₀O₇
• MW: 302.235704898834
• CID: 543498
• PubChem ID: 25087106
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one, 3,5,6,7,8-pentahydroxy-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 3,5,6,7,8-pentahydroxy-2-phenyl-
• 3,5,6,7,8-pentahydroxy-2-phenylchromen-4-one
• 3,5,6,7,8-Pentahydroxy-2-phenyl-4H-1-benzopyran-4-one
• 3,5,6,7,8-Pentahydroxy-2-phenyl-4H-chromen-4-one
• Pentahydroxyflavone
• SCHEMBL316143
• 727388-91-2
• DTXSID80648686
• Peflavit

• Inchi： 1S/C15H10O7/c16-8-7-9(17)12(20)14(6-4-2-1-3-5-6)22-15(7)13(21)11(19)10(8)18/h1-5,16,18-21H
• InChI Key： RNKSNQNKTRGJSZ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=C(C(C2C(=C(C(=C(C1=2)O)O)O)O)=O)O

Computed Properties

• Exact Mass: 302.04265265g/mol
• Monoisotopic Mass: 302.04265265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones Flavonols